4-(diethylamino)-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide

• IUPAC Name: 4-(diethylamino)-N-[(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C23H26N4OS/c1-3-26(4-2)19-12-10-18(11-13-19)22(28)24-16-20-21(17-8-6-5-7-9-17)25-23-27(20)14-15-29-23/h5-13H,3-4,14-16H2,1-2H3,(H,24,28)
• InChI Key: DSEWPNASHLRIKU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NCC2=C(N=C3N2CCS3)C4=CC=CC=C4
• Molecular Formula: C23H26N4OS
• Molecular Weight: 406.5 g/mol
• CAS No.: 946352-52-9

Description

This compound belongs to the imidazo[2,1-b][1,3]thiazole class, characterized by a fused bicyclic system with a benzamide substituent at the 5-position and a phenyl group at the 6-position. The diethylamino group at the para-position of the benzamide distinguishes it from simpler analogs.

Biological Activity

Chemical Structure and Properties

The compound features a complex structure combining a diethylamino group with an imidazo[2,1-b][1,3]thiazole moiety. The presence of these functional groups suggests potential interactions with various biological targets, particularly in cancer therapy and neuropharmacology.

Antitumor Activity

Recent studies have highlighted the antitumor potential of imidazo[2,1-b][1,3]thiazole derivatives. For instance, compounds similar to the one have shown promising results as inhibitors of focal adhesion kinase (FAK), which is overexpressed in several cancers, including mesothelioma. In vitro assays demonstrated that certain derivatives exhibited significant cytotoxicity against mesothelioma cell lines with IC50 values ranging from 0.59 to 2.81 μM . This suggests that the compound could be a candidate for further development in cancer treatments.

Monoamine Oxidase Inhibition

Another area of interest is the compound's potential as a monoamine oxidase (MAO) inhibitor. Compounds containing similar structural motifs have been evaluated for their inhibitory activity against MAO-A and MAO-B enzymes. For example, derivatives of 1,3,4-thiadiazole were tested and showed considerable inhibitory effects with IC50 values as low as 0.060 μM for MAO-A inhibition . This activity indicates that the compound may also be beneficial in treating mood disorders or neurodegenerative diseases by increasing levels of neurotransmitters such as serotonin and dopamine.

The mechanisms underlying the biological activities of this compound are multifaceted:

• Inhibition of FAK : By inhibiting FAK phosphorylation, the compound may disrupt cancer cell migration and proliferation.
• MAO Inhibition : By inhibiting MAO enzymes, it could enhance neurotransmitter availability, potentially alleviating symptoms of depression or anxiety.

Case Studies

Several studies have investigated related compounds with similar structures:

• Study on Imidazo[2,1-b][1,3]thiazole Derivatives : This research focused on the cytotoxic effects of various derivatives on mesothelioma cells. The results indicated that these compounds could significantly inhibit cell growth and migration through FAK modulation .
• MAO Inhibition Studies : In these studies, various thiadiazole derivatives were synthesized and tested for their MAO inhibitory activity. The most potent compounds were identified based on their IC50 values and reversibility of inhibition .

Table 1: Antitumor Activity of Related Compounds

Compound	Cell Line	IC50 (μM)	Mechanism
Compound A	MesoII	0.59	FAK Inhibition
Compound B	STO	2.81	FAK Inhibition

Table 2: MAO-A Inhibition Profile

Compound	IC50 (μM)	Reversibility
Compound C	0.060 ± 0.002	Reversible
Compound D	0.241 ± 0.011	Reversible

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Modifications

Table 1: Key Structural Differences Among Analogs

Compound Name/ID	Core Structure	Substituents on Benzamide/Imidazothiazole	Molecular Weight (g/mol)
4-(Diethylamino)-N-({6-Phenyl-2H,3H-Imidazo[2,1-b][1,3]Thiazol-5-yl}Methyl)Benzamide	Imidazo[2,1-b][1,3]thiazole	4-Diethylamino (benzamide), 6-Phenyl	~408.53 (estimated)
BI64160 ()	Imidazo[2,1-b][1,3]thiazole	4-Methyl (benzamide), 6-Phenyl	349.45
12h ()	Imidazo[2,1-b][1,3]thiazole	4-Bromophenyl (core), Triazolyl acetamide	~550.42 (estimated)
N-(4-{Imidazo[2,1-b]Thiazol-6-yl}Phenyl)-2-Phenoxyacetamide ()	Imidazo[2,1-b][1,3]thiazole	Phenoxyacetamide (side chain)	349.43

Key Observations :

• Substituent Effects: The diethylamino group in the query compound introduces steric bulk and electron-donating properties compared to the methyl group in BI64160 . This may enhance lipophilicity but reduce aqueous solubility.
• Biological Relevance: Analogs like 12h () with triazole-acetamide side chains show activity against human indoleamine 2,3-dioxygenase 1 (IDO1), a cancer immunotherapy target. The query compound’s benzamide group may similarly engage in hydrogen bonding with enzyme active sites .
• Synthetic Accessibility : The phenyl group at the 6-position is conserved across analogs, suggesting synthetic routes involving cyclocondensation of thiazole precursors with substituted benzaldehydes (e.g., ) .

Pharmacological and Physicochemical Properties

Table 2: Comparative Bioactivity and Properties

Compound Name/ID	Reported Bioactivity/Assay	Melting Point (°C)	Solubility (LogP)
4-(Diethylamino)-N-({6-Phenyl-2H,3H-Imidazo[2,1-b][1,3]Thiazol-5-yl}Methyl)Benzamide	Not explicitly reported	N/A	Estimated ~3.8
BI64160 ()	No bioactivity reported	N/A	3.5
12h ()	IDO1 inhibition (IC₅₀ ~1.2 µM)	165–166	~4.2
8a ()	Antibacterial (MIC: 12.5 µg/mL)	290	~2.9

Key Observations :

• Thermal Stability : High melting points (e.g., 290°C for 8a in ) suggest robust crystalline packing, likely conserved in the query compound .
• Solubility Challenges: The diethylamino group may increase LogP compared to BI64160, necessitating formulation optimization for in vivo studies.

Key Observations :

• Catalyst-Free Routes : describes catalyst-free synthesis of imidazothiazoles, suggesting scalability for the query compound’s core .